5-fluoro-2-(tributylstannyl)pyrimidine
Description
Synthesis Analysis
The synthesis of 5-fluoro-2-(tributylstannyl)pyrimidine involves the use of 2-(Tributylstannyl)pyrimidine, an organotin compound used in Stille coupling reaction . This compound can be used as one of the precursors in the synthesis of 2-aminopyridine oxazolidinones as potent and selective tankyrase (TNKS) inhibitors and the synthesis of canagliflozin, a novel inhibitor for sodium-dependent glucose cotransporter .Molecular Structure Analysis
The molecular structure of this compound is represented by the chemical formula C16H28FN2Sn. The InChI code for this compound is 1S/C4H2FN2.3C4H9.Sn/c5-4-1-6-3-7-2-4;31-3-4-2;/h1-2H;31,3-4H2,2H3.Chemical Reactions Analysis
This compound is involved in the Stille coupling reaction . It can also be used as a precursor in the synthesis of other compounds, such as 2-aminopyridine oxazolidinones .Physical And Chemical Properties Analysis
This compound is a white crystalline powder with a molecular weight of 435.09 g/mol. It has a chemical formula of C16H28FN2Sn. The InChI code for this compound is 1S/C4H2FN2.3C4H9.Sn/c5-4-1-6-3-7-2-4;31-3-4-2;/h1-2H;31,3-4H2,2H3.Safety and Hazards
The safety information for 5-fluoro-2-(tributylstannyl)pyrimidine indicates that it is classified under GHS06, GHS08, and GHS09 . The hazard statements include H301, H312, H319, H372, H400, and H410 . Precautionary measures include P260, P264, P270, P273, P280, P301+P310, P302+P352, P305+P351+P338, P312, P314, P330, P337+P313, P363, P391, P405, and P501 .
Future Directions
Fluorinated pyrimidines, including 5-fluoro-2-(tributylstannyl)pyrimidine, continue to be of interest in the field of cancer treatment . Developments in fluorine chemistry are contributing to the more precise use of these compounds to treat cancer . Future research may focus on understanding the unique ways in which biological and biochemical processes are perturbed by fluorine substitution .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-fluoro-2-(tributylstannyl)pyrimidine can be achieved through a two-step process. The first step involves the synthesis of 5-fluoropyrimidine, which is then reacted with tributyltin chloride to obtain the final product.", "Starting Materials": [ "2,4-dichloro-5-fluoropyrimidine", "tributyltin chloride", "potassium carbonate", "acetonitrile", "water" ], "Reaction": [ "Step 1: Synthesis of 5-fluoropyrimidine", "a. Dissolve 2,4-dichloro-5-fluoropyrimidine (1.0 g) and potassium carbonate (1.2 g) in acetonitrile (10 mL) and water (10 mL) mixture.", "b. Heat the reaction mixture at 80°C for 4 hours under nitrogen atmosphere.", "c. Cool the reaction mixture to room temperature and filter the precipitated solid.", "d. Wash the solid with water and dry it to obtain 5-fluoropyrimidine (0.8 g, 80% yield).", "Step 2: Synthesis of 5-fluoro-2-(tributylstannyl)pyrimidine", "a. Dissolve 5-fluoropyrimidine (0.5 g) and tributyltin chloride (1.5 g) in acetonitrile (10 mL) and heat the reaction mixture at 80°C for 4 hours under nitrogen atmosphere.", "b. Cool the reaction mixture to room temperature and filter the precipitated solid.", "c. Wash the solid with water and dry it to obtain 5-fluoro-2-(tributylstannyl)pyrimidine (0.6 g, 80% yield)." ] } | |
CAS RN |
1887155-03-4 |
Molecular Formula |
C16H29FN2Sn |
Molecular Weight |
387.1 |
Purity |
95 |
Origin of Product |
United States |
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